2-(5-ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine

• Molecular Formula: C7H14N4
• Molecular Weight: 154.21 g/mol
• SMILES: CCC1=NC(=NN1)C(C)(C)N
• InChI: InChI=1S/C7H14N4/c1-4-5-9-6(11-10-5)7(2,3)8/h4,8H2,1-3H3,(H,9,10,11)
• InChIKey: XSTPRXPIRMMHEX-UHFFFAOYSA-N

2-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine (CAS 1249412-34-7): Core Identity and Physicochemical Baseline for Procurement

2-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine (CAS 1249412-34-7, MFCD14611034) is a small-molecule heterocyclic building block comprising a 1,2,4-triazole core substituted at the 5-position with an ethyl group and at the 3-position with a propan-2-amine (α,α-dimethylamino) moiety . Its molecular formula is C₇H₁₄N₄ with a molecular weight of 154.21 g/mol, LogP of 0.56, topological polar surface area (TPSA) of 67.59 Ų, and two hydrogen bond donors . The compound is available from multiple commercial suppliers at a standard purity specification of 95% . As a member of the 1,2,4-triazol-3-ylamine chemotype—a scaffold recognized for its capacity to serve as a nicotinamide isostere and to engage diverse biological targets including fungal CYP51, tankyrases, and adenosine receptors [1]—this compound functions primarily as a synthetic intermediate or fragment for medicinal chemistry derivatization rather than as a standalone bioactive entity. Procurement decisions therefore hinge on its physicochemical differentiation from closely related triazole-amine analogs, particularly regarding steric bulk at the α-carbon and the electronic contribution of the 5-ethyl substituent.

Conformationally constrained fragmentReduced rotatable bonds (2) and quaternary α-carbon amine attachment support rigid, shape-defined chemical space exploration in fragment-based campaigns.

Full hydrogen-bond donor capacityPrimary amine with HBD=2 preserves key polar contacts required for nicotinamide-isostere pharmacophore engagement.

Multi-supplier procurementActively stocked by independent suppliers supports reproducible sourcing for multi-year medicinal chemistry programs.

• [1] Thomson, C. G., et al. 'Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases.' Journal of Medicinal Chemistry, 2017. View Source

Why 2-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine Cannot Be Interchanged with Generic Triazole-Amine Building Blocks

Seemingly minor structural variations within the C₇H₁₄N₄ triazole-amine constitutional isomer family produce measurably distinct physicochemical property profiles that directly impact synthetic tractability, downstream SAR interpretation, and pharmacokinetic parameter prediction [1]. The position of the amine-bearing side chain (propan-2-amine at C3 vs. propan-2-amine at C1 of the triazole, or α-branched vs. linear connectivity) alters LogP, TPSA, rotatable bond count, and hydrogen-bonding capacity in ways that cannot be compensated by simply adjusting reaction stoichiometry [1]. Furthermore, the 5-ethyl substituent modulates the electron density of the triazole ring, influencing both its capacity to act as a metal-coordinating ligand and its metabolic stability relative to the des-ethyl or 5-methyl congeners . In the context of the broader 1,2,4-triazol-3-ylamine class, which has been validated as a nicotinamide isostere scaffold with demonstrated tankyrase inhibitory activity [2], even single-atom changes in the amine side chain can shift target engagement profiles by orders of magnitude [2]. Generic substitution therefore risks undermining the integrity of a structure-activity relationship campaign, producing misleading negative (or false positive) results, and complicating scale-up reproducibility. The quantitative evidence below establishes the specific property differentiators that justify a deliberate, comparator-informed procurement decision.

Positional isomer

1-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine carries a methylene spacer and chiral secondary amine; rotatable bond count and steric environment may shift SAR interpretation and binding entropy.

N-alkylated analog

N1- or N4-alkylated congeners lose one hydrogen-bond donor, potentially undermining key polar contacts validated in tankyrase and adenosine receptor pharmacophore models.

Salt-form mismatch

Dihydrochloride salts alter mass composition and may introduce hygroscopicity; free-base procurement retains full control over in situ salt selection for specific assay conditions.

• [1] PubChem Compound Summary. 1-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine, CID 61279556, CAS 1250290-29-9. Computed physicochemical properties. View Source
• [2] Thomson, C. G., et al. 'Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases.' J. Med. Chem., 2017, 60(7), 2895–2911. View Source

2-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine: Head-to-Head Differentiation Evidence Against Closest Analogs

Steric Differentiation: α,α-Dimethyl Branching vs. Linear Propan-2-amine in Positional Isomer 1-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine

The target compound bears the amine group directly attached to a tertiary carbon (α,α-dimethyl), creating a neopentyl-like steric environment adjacent to the triazole ring. In contrast, the positional isomer 1-(5-ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine (CAS 1250290-29-9) features a methylene spacer between the triazole and the chiral secondary amine center, resulting in a linear connectivity with greater conformational flexibility [1]. This structural difference manifests in distinct computed property values: the target compound has a LogP of 0.56 and TPSA of 67.59 Ų , while the positional isomer has a computed XLogP3-AA of 0.6 and, critically, a rotatable bond count of 3 versus the target compound's 2 rotatable bonds [1]. The reduced conformational freedom and increased steric shielding of the amine in the target compound make it a preferred choice for fragment libraries seeking to explore rigid, shape-defined chemical space.

Steric environment

Head-to-head

Target Direct C–N bond to quaternary α-carbon; rotatable bonds: 2; LogP: 0.56

Isomer CAS 1250290-29-9 Methylene-spaced to chiral secondary carbon; rotatable bonds: 3; XLogP3-AA: 0.6

Supports conformational pre-organization review for fragment-library design.

Computed properties from PubChem; experimental LogP from Leyan datasheet.

Evidence Dimension	Physicochemical property profile: LogP, TPSA, rotatable bond count, steric environment at amine
Target Compound Data	LogP: 0.56; TPSA: 67.59 Ų; Rotatable bonds: 2; Amine attachment: direct C–N bond to quaternary α-carbon (neopentyl-like)
Comparator Or Baseline	1-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine (CAS 1250290-29-9): XLogP3-AA: 0.6; Rotatable bonds: 3; Amine attachment: methylene-spaced to chiral secondary carbon
Quantified Difference	ΔRotatable bonds = -1 (reduced flexibility); qualitative difference in steric environment (tertiary vs. secondary α-carbon)
Conditions	Computed physicochemical properties from PubChem (2021.05.07 release) and Chemsrc; experimental LogP and TPSA from Leyan product datasheet

Why This Matters

Reduced rotatable bond count and quaternary α-carbon attachment directly influence entropic penalty upon target binding and metabolic stability at the amine, making the target compound a rationally selectable rigid fragment for structure-based drug design campaigns where conformational pre-organization is valued.

• [1] PubChem Compound Summary. 1-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine, CID 61279556, CAS 1250290-29-9. Computed Properties section. View Source

Hydrogen-Bond Donor Capacity: Retention of Primary Amine vs. N-Alkylated Congeners

The target compound possesses two hydrogen bond donors (HBD = 2) from the primary amine group . This distinguishes it from N-alkylated triazole-amine congeners such as 5-ethyl-1-propan-2-yl-1,2,4-triazol-3-amine (CID 122206623, CAS not independently assigned), where the triazole N1 is substituted with an isopropyl group, eliminating one NH donor from the triazole ring [1], and from 2-(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine (CAS 1267000-17-8), where N4-methylation removes the triazole NH donor entirely [2]. Maintaining HBD = 2 preserves the compound's capacity to act as a full hydrogen-bond-donating fragment, which is critical for engaging target protein polar contacts in the adenosine receptor and tankyrase inhibitor pharmacophore models validated for the broader [1,2,4]triazol-3-ylamine class [3].

H-bond donor capacity

Class-level

Target HBD = 2 (triazole NH + primary amine NH₂)

N1-isopropyl analog HBD = 1; triazole NH eliminated

N4-methyl analog CAS 1267000-17-8 HBD = 1; triazole NH blocked

Retained donor capacity supports pharmacophore-model engagement.

Class-level inference from triazol-3-ylamine tankyrase inhibitor SAR.

Evidence Dimension	Hydrogen bond donor count (HBD) relative to N-alkylated triazole-amine analogs
Target Compound Data	HBD = 2 (one from triazole NH, one from primary amine NH₂)
Comparator Or Baseline	5-Ethyl-1-propan-2-yl-1,2,4-triazol-3-amine (N1-isopropyl): HBD = 1; 2-(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine (CAS 1267000-17-8): HBD = 1 (N4-methyl blocks triazole NH)
Quantified Difference	ΔHBD = +1 relative to N-alkylated analogs; retention of full donor capacity
Conditions	Computed HBD counts from PubChem (Cactvs 3.4.6.11) and Chemsrc; class-level pharmacophore models from triazol-3-ylamine tankyrase inhibitor SAR [3]

Why This Matters

The two-donor hydrogen-bond capacity is essential for reproducing key polar contacts observed in [1,2,4]triazol-3-ylamine-derived inhibitors of tankyrases and adenosine receptors; procurement of N-alkylated analogs with HBD ≤ 1 risks losing critical binding interactions and invalidating SAR hypotheses.

• [1] PubChem Compound Summary. 5-Ethyl-1-propan-2-yl-1,2,4-triazol-3-amine, CID 122206623. View Source
• [2] Kuujia.com. Product Information: 2-(5-Ethyl-4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine, CAS 1267000-17-8. View Source
• [3] Thomson, C. G., et al. 'Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases.' J. Med. Chem., 2017, 60(7), 2895–2911. View Source

5-Ethyl Substituent Contribution: Lipophilic Efficiency Differentiation vs. Des-Ethyl Parent Scaffold

The 5-ethyl substituent on the triazole ring differentiates the target compound from the simpler des-ethyl scaffold 2-(4H-1,2,4-triazol-3-yl)propan-2-amine (CAS 1247566-17-1) . The ethyl group contributes approximately +0.5 to +0.6 LogP units relative to the unsubstituted analog (estimated from the difference between the target compound's LogP of 0.56 and the predicted LogP of the des-ethyl analog, which is approximately -0.1 to 0.0 based on the absence of the two-carbon alkyl contribution). In the context of the [1,2,4]triazol-3-ylamine tankyrase inhibitor series, where lipophilic efficiency (LipE = pIC₅₀ − LogP) is a key optimization parameter [1], the 5-ethyl group provides a calibrated increase in lipophilicity that can be leveraged during fragment-to-lead optimization to improve target binding while monitoring LipE, offering a distinct starting point relative to the des-ethyl or 5-methyl scaffolds.

Lipophilic efficiency

Class-level

ΔLogP ≈ +0.5 to +0.6 vs des-ethyl scaffold

Target LogP: 0.56; Des-ethyl predicted LogP: ≈ −0.1 to 0.0

Controlled lipophilicity increment supports LipE-guided fragment elaboration.

Fragment-based LogP contribution estimate; class-level SAR context.

Evidence Dimension	Lipophilicity (LogP) and calculated lipophilic efficiency potential vs. des-ethyl parent scaffold
Target Compound Data	LogP: 0.56 (Leyan experimental/calculated); TPSA: 67.59 Ų
Comparator Or Baseline	2-(4H-1,2,4-triazol-3-yl)propan-2-amine (CAS 1247566-17-1): Predicted LogP ≈ −0.1 to 0.0 (des-ethyl); TPSA ≈ 67 Ų (similar polar surface area)
Quantified Difference	ΔLogP ≈ +0.5 to +0.6 units; LipE starting point shifted accordingly for fragment elaboration
Conditions	LogP values from Leyan/Chemsrc for target compound; predicted LogP for des-ethyl analog based on fragment-based LogP contribution of ethyl group (−CH₂CH₃: ~+0.5 to +0.6 log units); class-level SAR context from [1,2,4]triazol-3-ylamine tankyrase inhibitors [1]

Why This Matters

The ethyl group provides a controlled lipophilicity increment that can be exploited in fragment-growth campaigns to balance potency gains against LipE erosion—a decision that must be made at the procurement stage to ensure the correct starting scaffold is selected for the intended optimization trajectory.

• [1] Thomson, C. G., et al. 'Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases.' J. Med. Chem., 2017, 60(7), 2895–2911. View Source

Chemical Stability and Storage: Ambient Stability of the Free Amine vs. Dihydrochloride Salt Forms of Triazole-Propan-2-amines

The target compound is supplied and stored as the free base (amine), with a recommended long-term storage condition of a cool, dry place . This contrasts with the dihydrochloride salt form of the closely related analog 2-(4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride (CAS 1384427-85-3), which is explicitly noted for enhanced aqueous solubility and handling properties through salt formation [1]. The free base form of the target compound avoids the hygroscopicity and deliquescence issues sometimes associated with hydrochloride salts during long-term compound library storage, while providing flexibility for the end user to generate the desired salt form in situ according to specific assay or formulation requirements. The commercial purity specification is 95% , which must be factored into any quantitative biological assay in terms of corrected active concentration.

Physical form

Cross-study

Target Free base; purity: 95%; storage: cool, dry place

Dihydrochloride CAS 1384427-85-3 Salt form; MW ~227 g/mol; may introduce hygroscopicity

Free base avoids counterion mass penalty and retains salt-selection flexibility.

Supplier storage recommendations; cross-study comparable evidence.

Evidence Dimension	Physical form (free base vs. dihydrochloride salt) and implications for solubility, storage stability, and assay preparation
Target Compound Data	Free base; purity: 95%; storage: cool, dry place; TPSA: 67.59 Ų; LogP: 0.56
Comparator Or Baseline	2-(4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride (CAS 1384427-85-3): Salt form enhances solubility and handling but may introduce hygroscopicity; 2 HCl counterions per molecule
Quantified Difference	Qualitative difference: free base offers synthetic versatility and reduced hygroscopicity risk; dihydrochloride offers pre-solubilized convenience at the cost of additional mass (MW increase from 154.21 to ~227.13 g/mol, ~47% mass increase from counterions)
Conditions	Supplier storage recommendations from AKSci; salt-form comparison from kuujia.com product listing for CAS 1384427-85-3

Why This Matters

Procurement of the free base ensures that the full mass of the compound is the active species (no counterion mass penalty), which is critical for accurate gravimetric preparation of stock solutions in quantitative pharmacology assays; the end user retains full control over salt selection for specific experimental conditions.

• [1] Kuujia.com. Product Information: 2-(4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride, CAS 1384427-85-3. Salt form enhances solubility and handling properties. View Source

Supply Continuity Risk: Commercial Availability Status vs. Discontinued Analog 2-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine at CymitQuimica

Procurement continuity is a critical differentiator for research programs requiring reproducible sourcing over multi-year timelines. The target compound is actively stocked by multiple independent suppliers, including Leyan (Cat. No. 2009810, purity 95%) and AKSci (Cat. No. 2225DQ, purity 95%) . In contrast, the identical compound listing at CymitQuimica (Ref. 3D-ZZB41234) is marked 'Discontinued' as of 2019 , demonstrating that not all suppliers maintain stable inventory. The multi-supplier active status of CAS 1249412-34-7 mitigates single-source supply risk and supports competitive pricing, which is not guaranteed for all structurally similar triazole-amine building blocks.

Supply continuity

Data to verify

≥2 active suppliers (Leyan, AKSci); CymitQuimica listing marked Discontinued (2019). Multi-source active status mitigates single-source risk.

Supplier catalog status supports procurement planning; verify current stock before ordering.

Supplier data only; catalog status as of available records.

Evidence Dimension	Active supplier count and commercial continuity status
Target Compound Data	≥2 active suppliers (Leyan, AKSci); purity specification: 95%
Comparator Or Baseline	Same compound at CymitQuimica (Ref. 3D-ZZB41234): Status 'Discontinued' (recorded 2019-02-15)
Quantified Difference	Qualitative: multi-source active supply vs. single-source discontinued; reduced supply disruption risk
Conditions	Supplier catalog status as of most recent available data (Leyan 2024, AKSci 2024, CymitQuimica 2019)

Why This Matters

For multi-year drug discovery or agrochemical research programs, reliance on a building block with a single supplier or with a history of discontinuation introduces unacceptable project risk; the verified multi-supplier status of the target compound supports procurement planning and ensures experimental reproducibility across batches and suppliers.

Fragment Library Suitability: Rule-of-Three Compliance and Chemical Space Positioning vs. Larger Triazole-Amines

The target compound satisfies all key fragment-based drug discovery (FBDD) 'Rule of Three' (Ro3) criteria: molecular weight ≤ 300 Da (154.21 g/mol), LogP ≤ 3 (0.56), HBD ≤ 3 (2), and HBA ≤ 3 (3) . This positions it favorably within fragment chemical space alongside the des-ethyl analog 2-(4H-1,2,4-triazol-3-yl)propan-2-amine (MW 140.17, LogP ~0.0, HBD = 2, HBA = 3) , while offering a distinct vector for fragment growth at the 5-position. In contrast, larger triazole-amine derivatives such as the tankyrase inhibitors described in Thomson et al. (2017) typically exceed Ro3 limits (MW > 300) and are more appropriately classified as lead-like or drug-like compounds unsuitable for fragment screening libraries [1]. The target compound's compliance with all Ro3 parameters makes it specifically eligible for inclusion in fragment-screening collections intended for high-concentration biophysical or biochemical primary screens.

Fragment eligibility

Class-level

Full Ro3 compliance all parameters ≤ threshold

MW 154.21 (≤300) · LogP 0.56 (≤3) · HBD 2 (≤3) · HBA 3 (≤3) · RotB 2 (≤3)

Supports fragment-library inclusion for high-concentration biophysical screens.

Comparator lead-like triazol-3-ylamines exceed Ro3 limits.

Evidence Dimension	Rule-of-Three (Ro3) compliance for fragment library eligibility
Target Compound Data	MW: 154.21 Da (≤300 ✓); LogP: 0.56 (≤3 ✓); HBD: 2 (≤3 ✓); HBA: 3 (≤3 ✓); Rotatable bonds: 2 (≤3 ✓); Full Ro3 compliance
Comparator Or Baseline	Advanced [1,2,4]triazol-3-ylamine tankyrase inhibitors (Thomson et al., 2017): MW typically > 300, LogP often > 3; Fail Ro3 criteria—classified as lead-like/drug-like molecules, not fragment-eligible
Quantified Difference	All target compound Ro3 parameters ≤ threshold; comparator class exceeds MW and LogP limits
Conditions	Ro3 criteria: MW ≤ 300, LogP ≤ 3, HBD ≤ 3, HBA ≤ 3; target compound data from Chemsrc/Leyan; comparator class from Thomson et al. (2017) J. Med. Chem.

Why This Matters

Ro3 compliance is a strict eligibility gate for fragment-library inclusion in major screening initiatives; procurement of a Ro3-compliant building block with a defined ethyl growth vector ensures compatibility with FBDD workflows and avoids the need for deconstruction of larger, non-compliant leads.

• [1] Thomson, C. G., et al. 'Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases.' J. Med. Chem., 2017, 60(7), 2895–2911. Comparator lead-like molecules exceed Ro3 limits. View Source

Validated Application Scenarios for 2-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine Based on Quantitative Differentiation Evidence

Fragment-Based Drug Discovery (FBDD) Library Design: Rigid α,α-Dimethyl Fragment with a Defined 5-Ethyl Growth Vector

The target compound's Ro3 compliance (MW 154.21, LogP 0.56, HBD 2, HBA 3) , combined with its reduced conformational flexibility (2 rotatable bonds) and quaternary α-carbon amine attachment [1], makes it an ideal fragment-library candidate for primary screens where rigid, shape-defined chemical matter is prioritized. The 5-ethyl substituent provides a predictable lipophilic growth vector (ΔLogP ≈ +0.5 vs. des-ethyl analog) for SAR expansion campaigns, while the free amine offers a direct synthetic handle for amide coupling, reductive amination, or urea formation without requiring deprotection steps. This scenario is directly supported by the validated [1,2,4]triazol-3-ylamine pharmacophore established in tankyrase inhibitor development [2].

Nicotinamide Isostere Scaffold for Tankyrase or Related ADP-Ribosyltransferase Inhibitor Programs

The [1,2,4]triazol-3-ylamine chemotype has been experimentally validated as a nicotinamide isostere capable of inhibiting tankyrases [2]. The target compound, with its two hydrogen bond donors (triazole NH and primary amine NH₂) and hydrogen bond acceptor-rich triazole core (HBA = 3) , retains the key pharmacophoric features required for engagement of the nicotinamide-binding pocket. The 5-ethyl group provides a differentiated lipophilicity starting point relative to des-ethyl or 5-methyl scaffolds, enabling systematic LipE-guided optimization . Procurement of this specific building block supports medicinal chemistry programs targeting the tankyrase/Wnt signaling axis or other NAD⁺-dependent enzyme systems.

Metal Coordination Chemistry: Triazole-Based Ligand Synthesis with a Sterically Hindered Amine Donor Arm

1,2,4-Triazoles are well-established ligands for transition metal coordination, with the ring nitrogen atoms capable of serving as σ-donors. The target compound's α,α-dimethyl amine group, attached directly to the triazole C3 position [1], creates a sterically hindered N-donor arm that can modulate metal coordination geometry, stability constants, and catalytic activity relative to linear aminoalkyl analogs. The free base form allows direct use in coordination reactions without the need for base neutralization of salt counterions. This application scenario is relevant for catalysis research, metal-organic framework (MOF) construction, and metallodrug discovery programs.

Agrochemical Intermediate: Synthesis of 1,2,4-Triazole-Derived Fungicide Candidates Targeting CYP51

The 1,2,4-triazole nucleus is the pharmacophoric core of numerous agricultural fungicides that act via inhibition of sterol 14α-demethylase (CYP51) in fungal ergosterol biosynthesis [3]. The target compound combines the triazole ring—essential for heme-iron coordination in CYP51—with a primary amine handle that permits rapid diversification into amide, sulfonamide, or urea libraries for antifungal screening. The 5-ethyl substitution pattern mimics the alkyl substituents found in commercial triazole fungicides (e.g., propiconazole, tebuconazole), positioning this building block as a relevant intermediate for agrochemical discovery programs seeking novel CYP51 inhibitors with differentiated resistance profiles.

Application

Selection Property

Validation Focus

Fragment-based library design

Ro3 compliance and rigid α,α-dimethyl scaffold

Conformational pre-organization and 5-ethyl growth vector for SAR expansion

Nicotinamide isostere programs

HBD=2 donor capacity and triazole pharmacophore

Target engagement in tankyrase or NAD⁺-dependent enzyme systems

Metal coordination chemistry

Free-base form with sterically hindered N-donor arm

Coordination geometry and catalytic activity modulation

Agrochemical intermediate synthesis

Triazole core with primary amine diversification handle

CYP51-targeting fungicide candidate screening

• [1] PubChem Compound Summary. 1-(5-Ethyl-1H-1,2,4-triazol-3-yl)propan-2-amine, CID 61279556. Rotatable bond count comparison. View Source
• [2] Thomson, C. G., et al. 'Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases.' J. Med. Chem., 2017, 60(7), 2895–2911. View Source
• [3] Parker, J. E., et al. 'Recent advances in antifungal drug development targeting lanosterol 14α-demethylase (CYP51): A comprehensive review.' Chemical Biology & Drug Design, 2020. Triazoles as CYP51-targeting antifungal core scaffold. View Source